Ethyl 6-bromo-8-chloroimidazo[1,2-a]pyrazine-2-carboxylate

• IUPAC Name: ethyl 6-bromo-8-chloroimidazo[1,2-a]pyrazine-2-carboxylate
• InChI: InChI=1S/C9H7BrClN3O2/c1-2-16-9(15)5-3-14-4-6(10)13-7(11)8(14)12-5/h3-4H,2H2,1H3
• InChI Key: QUCJQDBLXNHRSS-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CN2C=C(N=C(C2=N1)Cl)Br
• Molecular Formula: C9H7BrClN3O2
• Molecular Weight: 304.53 g/mol

Description

Ethyl 6-bromo-8-chloroimidazo[1,2-a]pyrazine-2-carboxylate is a chemical compound with the molecular formula C9H7BrClN3O2. It has a molecular weight of 304.53. The compound is typically stored in an inert atmosphere at temperatures between 2-8°C.

Molecular Structure Analysis

The InChI code for Ethyl 6-bromo-8-chloroimidazo[1,2-a]pyrazine-2-carboxylate is 1S/C6H3BrClN3/c7-4-3-11-2-1-9-6(11)5(8)10-4/h1-3H. This code provides a unique representation of the compound’s molecular structure.

Physical And Chemical Properties Analysis

Ethyl 6-bromo-8-chloroimidazo[1,2-a]pyrazine-2-carboxylate is a solid compound. It has a molecular weight of 304.53. The compound is typically stored in an inert atmosphere at temperatures between 2-8°C.

Scientific Research Applications

Synthesis and Biological Activity

A significant portion of the research focuses on the synthesis of novel derivatives and their biological activities. For instance, compounds derived from Ethyl 6-bromo-3-methyl-1,3-thiazolo[3,2-a]benzimidazole-2-carboxylate, a compound structurally related to Ethyl 6-bromo-8-chloroimidazo[1,2-a]pyrazine-2-carboxylate, have shown promising immunomodulatory and anticancer activities. Specifically, derivatives have exhibited strong cytotoxicity against colon carcinoma and hepatocellular carcinoma cells, highlighting their potential in cancer therapy (Abdel‐Aziz et al., 2009).

Antimicrobial Activity

Research on novel N-arylimidazo[1,2-a]pyrazine-2-carboxamide derivatives synthesized from Ethyl imidazo[1,2-a]pyrazine-2-carboxylate revealed some compounds exhibit promising antimicrobial activity. This indicates the potential of ethyl 6-bromo-8-chloroimidazo[1,2-a]pyrazine-2-carboxylate derivatives in developing new antimicrobial agents (Jyothi & Madhavi, 2019).

Chemical Synthesis Enhancement

Studies have also focused on enhancing synthetic routes for related compounds, demonstrating the versatility of ethyl 6-bromo-8-chloroimidazo[1,2-a]pyrazine-2-carboxylate in organic synthesis. An efficient and highly regioselective synthesis method under ultrasound irradiation has been developed for ethyl 1-(2,4-dichlorophenyl)-1H-pyrazole-3-carboxylates, indicating the potential for streamlined synthesis of complex molecules (Machado et al., 2011).

VEGFR-2 Kinase Inhibitory Activity

Another area of interest is the development of kinase inhibitors for therapeutic purposes. The convergent and streamlined synthesis of 6-etherified imidazo[1,2-b]pyridazine-2-amine derivatives, utilizing a strategy that could be relevant for ethyl 6-bromo-8-chloroimidazo[1,2-a]pyrazine-2-carboxylate, has been shown to possess VEGFR-2 kinase inhibitory activity, underscoring its potential in cancer treatment (Ishimoto et al., 2013).

Safety and Hazards

The compound is associated with several hazard statements including H302, H315, H319, and H335. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261) and rinsing cautiously with water for several minutes in case of eye contact (P305+P351+P338).